1,4-bis(2-chlorobenzoyl)-1,4-diazepane

• IUPAC Name: [4-(2-chlorobenzoyl)-1,4-diazepan-1-yl]-(2-chlorophenyl)methanone
• InChI: InChI=1S/C19H18Cl2N2O2/c20-16-8-3-1-6-14(16)18(24)22-10-5-11-23(13-12-22)19(25)15-7-2-4-9-17(15)21/h1-4,6-9H,5,10-13H2
• InChI Key: LVYLNLHFUCZCQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CC=CC=C2Cl)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H18Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

1,4-Bis(2-chlorobenzoyl)-1,4-diazepane (CAS: 392707-94-7) is a seven-membered diazepane ring derivative with two 2-chlorobenzoyl substituents at the 1 and 4 positions. Its molecular formula is C₁₉H₁₆Cl₂N₂O₂, and it belongs to a class of nitrogen-containing heterocycles widely explored in medicinal and synthetic chemistry .

Comparison with Similar Compounds

Substituent Variations and Electronic Effects

The diazepane scaffold’s versatility allows for diverse substitutions. Key analogs and their differences are summarized below:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
1,4-Bis(2-chlorobenzoyl)-1,4-diazepane	Two 2-chlorobenzoyl groups	C₁₉H₁₆Cl₂N₂O₂	Potential pharmacophore; flexible scaffold
SB-756050 (1,4-Bis(sulfonyl)-1,4-diazepane)	Two sulfonyl groups	C₁₄H₂₀N₂O₄S₂	TGR5 agonist (micromolar potency; poor oral bioavailability in clinical trials)
1,4-Bis[(3-chloro-1-benzothien-2-yl)carbonyl]-1,4-diazepane	Benzothienyl-carbonyl groups	C₂₃H₁₈Cl₂N₂O₂S₂	Enhanced aromaticity; potential kinase inhibition
1-(4-Chlorophenyl)(phenyl)methyl-1,4-diazepane	Bulky biaryl substituent	C₁₈H₂₀ClN₂	Antimalarial candidate (reversed chloroquine analogs)
1,4-Ditosyl-1,4-diazepane	Two tosyl (p-toluenesulfonyl) groups	C₁₈H₂₂N₂O₄S₂	Fungicide precursor; structural rigidity

Key Observations :

• Electron-Withdrawing Groups : The 2-chlorobenzoyl groups in the parent compound enhance electrophilicity compared to sulfonyl (SB-756050) or alkyl (e.g., 1-(9H-fluoren-9-yl)-1,4-diazepane ) substituents. This may improve binding to biological targets but reduce metabolic stability.
• In contrast, sulfonyl derivatives (e.g., SB-756050) exhibit higher polarity but poor pharmacokinetics in humans .

Physicochemical Properties

Property	1,4-Bis(2-chlorobenzoyl)-1,4-diazepane	SB-756050	1,4-Ditosyl-1,4-diazepane
Molecular Weight	387.25 g/mol	368.51 g/mol	426.56 g/mol
LogP (Predicted)	~3.5 (moderately lipophilic)	~2.1 (polar)	~2.8
Solubility	Low aqueous solubility	Moderate in DMSO	Low in water
Stability	Stable under inert conditions	Hydrolytically labile	Thermally stable